Cas no 1930-79-6 (1-chloro-3-isocyano-2-methylbenzene)

• Product Name: 1-chloro-3-isocyano-2-methylbenzene
• CAS No: 1930-79-6
• MF: C₈H₆ClN
• MW: 151.592940807343
• CID: 118219
• PubChem ID: 3562569
• Update Time: 2025-04-18

1-chloro-3-isocyano-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-chloro-3-isocyano-2-methyl-
• 1-chloro-3-isocyano-2-methylbenzene
• Benzene, 1-chloro-3-isocyano-2-methyl- (9CI)
• AKOS006277467
• GS-0354
• 3-Chlor-2-methyl-phenylisocyanid
• 1930-79-6
• BAA93079
• DTXSID60393662
• EN300-1177063

• Inchi： 1S/C8H6ClN/c1-6-7(9)4-3-5-8(6)10-2/h3-5H,1H3
• InChI Key： SGSGOIOBSLLNIQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)[N+]#[C-]

Computed Properties

• Exact Mass: 151.01898
• Monoisotopic Mass: 151.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 4.4Ų

Experimental Properties

• PSA: 4.36